Cas no 402-99-3 (Ethanone,1-(3,4-dihydroxyphenyl)-2-fluoro-)

402-99-3 structure
Product name:Ethanone,1-(3,4-dihydroxyphenyl)-2-fluoro-
Ethanone,1-(3,4-dihydroxyphenyl)-2-fluoro- Chemical and Physical Properties
Names and Identifiers
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- Ethanone,1-(3,4-dihydroxyphenyl)-2-fluoro-
- Acetophenone,2-fluoro-3',4'-dihydroxy- (6CI,8CI)
- Ethanone, 1-(3,4-dihydroxyphenyl)-2-fluoro- (9CI)
- 402-99-3
- 1-(3,4-dihydroxyphenyl)-2-fluoroethanone
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- Inchi: InChI=1S/C8H7FO3/c9-4-8(12)5-1-2-6(10)7(11)3-5/h1-3,10-11H,4H2
- InChI Key: HYBMJRSIVMTZFK-UHFFFAOYSA-N
- SMILES: OC1=C(O)C=CC(C(=O)CF)=C1
Computed Properties
- Exact Mass: 170.03791
- Monoisotopic Mass: 170.03792224g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5Ų
- XLogP3: 1.9
Experimental Properties
- PSA: 57.53
Ethanone,1-(3,4-dihydroxyphenyl)-2-fluoro- Related Literature
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Zhenwei Wang,Husam N. Alshareef J. Mater. Chem. A, 2018,6, 10176-10183
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Judith Hierold,David W. Lupton Org. Biomol. Chem., 2013,11, 6150-6160
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Jiyou Han,Miae Won,Ji Hyeon Kim,Kyungim Min,Paramesh Jangili,Jong Seung Kim Chem. Soc. Rev., 2020,49, 7856-7878
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Shuai Hou,Lei Yang,Xian Zhao CrystEngComm, 2014,16, 7141-7148
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David Balcells,Christophe Raynaud,Robert H. Crabtree,Odile Eisenstein Chem. Commun., 2009, 1772-1774
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